6-bromo-4-(4-methyl-4H-[1,2,4]triazol-3-ylsulfanyl)-quinoline

• Molecular Formula: C12H9BrN4S
• Molecular Weight: 321.20 g/mol
• IUPAC Name: 6-bromo-4-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]quinoline
• InChI: InChI=1S/C12H9BrN4S/c1-17-7-15-16-12(17)18-11-4-5-14-10-3-2-8(13)6-9(10)11/h2-7H,1H3
• InChI Key: ZAIQDHNNCMKDOQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN=C1SC2=C3C=C(C=CC3=NC=C2)Br

Description

6-bromo-4-(4-methyl-4H-[1,2,4]triazol-3-ylsulfanyl)-quinoline is a useful research compound. Its molecular formula is C12H9BrN4S and its molecular weight is 321.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A capped vial was charged with 4-chloro-6-bromoquinoline (500 mg, 2.06 mmol), 4-methyl-4H-[1,2,4]triazole-3-thiol (238 mg, 2.06 mmol), potassium carbonate (427 mg, 3.09 mmol), and DMF (5 mL). The reaction mixture was stirred at 60° C. for 18 h then at 90° C. for another 24 h, and cooled to room temperature. The reaction mixture was poured onto water (50 mL), and the resulting precipitate was filtered, washed with water and dried in a vacuum oven at 70° C. overnight to provide 600 mg of 6-bromo-4-(4-methyl-4H-[1,2,4]triazol-3-ylsulfanyl)-quinoline as a white solid (91% yield): 1H NMR (DMSO-d6) δ 3.63 (s, 3H), 6.90 (d, 1H), 8.02 (m, 2H), 8.40 (d, 1H), 8.74 (d, 1H), 8.92 (s, 1H); MS (m/z) 321, 323 [M+H]+.